Cas no 69381-49-3 (2-Benzyl-8-phenyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 2-Benzyl-8-phenyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 69381-49-3
• MF: C₂₂H₁₉NO
• MW: 313.392365694046
• CID: 1092846
• PubChem ID: 23344317
• Update Time: 2025-04-20

2-Benzyl-8-phenyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-8-phenyl-3,4-dihydroisoquinolin-1(2H)-one
• 2-benzyl-8-phenyl-3,4-dihydroisoquinolin-1-one
• 2-benzyl-3,4-dihydro-8-phenyl-1(2H)-isoquinolone
• 69381-49-3
• SCHEMBL11487634
• NNHKAZPPQOHMOB-UHFFFAOYSA-N

• Inchi： 1S/C22H19NO/c24-22-21-19(12-7-13-20(21)18-10-5-2-6-11-18)14-15-23(22)16-17-8-3-1-4-9-17/h1-13H,14-16H2
• InChI Key： NNHKAZPPQOHMOB-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3C=CC=CC=3)=CC=CC=2CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.146664230g/mol
• Monoisotopic Mass: 313.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų